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Compound of Interest

Compound Name: KCa1.1 channel activator-2

Cat. No.: B12408425 Get Quote

Introduction

The large-conductance Ca²⁺-activated potassium channel, KCa1.1 (also known as BK channel

or MaxiK), is a crucial regulator of cellular excitability and signaling.[1][2] These channels are

activated by both intracellular calcium elevation and membrane depolarization, leading to

potassium efflux and subsequent membrane hyperpolarization.[1] This process plays a vital

role in numerous physiological functions, including smooth muscle relaxation, neuronal

excitability, and neurotransmitter release.[1][2] Activators of the KCa1.1 channel are valuable

pharmacological tools for investigating these processes and represent potential therapeutic

agents for conditions like hypertension, rheumatoid arthritis, and certain neurological disorders.

[3][4][5]

Proper preparation of stock solutions is the critical first step for ensuring reproducible and

accurate experimental results. This document provides a detailed protocol for preparing stock

solutions of KCa1.1 channel activators, using NS1619 as a representative example due to its

widespread use and available data.

Compound Properties and Solubility
Successful preparation of a stock solution begins with understanding the physicochemical

properties of the specific KCa1.1 activator. The following table summarizes key data for

NS1619, a common KCa1.1 channel activator.[6] Researchers should always refer to the

Certificate of Analysis for batch-specific molecular weight.
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Parameter Value Reference / Notes

Compound Name NS1619
A widely used KCa1.1 (BK)

channel activator.[6]

Chemical Name

1,3-Dihydro-1-[2-hydroxy-5-

(trifluoromethyl)phenyl]-5-

(trifluoromethyl)-2H-

benzimidazol-2-one

CAS Number 153587-01-0

Molecular Formula C₁₅H₈F₆N₂O₂ [5]

Molecular Weight 362.23 g/mol
Batch-specific value should be

used for calculations.

Solubility

DMSO: ≥ 36.22 mg/mL (100

mM)Ethanol: ≥ 36.22 mg/mL

(100 mM)

Typical Working Conc. 10 - 50 µM
Effective EC₅₀ is ~10-30 µM in

smooth muscle.[7]

Storage Conditions

Solid: Store at +4°CStock

Solution: -20°C (1 year) or

-80°C (2 years)

[7]

Experimental Protocols
1. Materials Required

KCa1.1 channel activator powder (e.g., NS1619)

High-purity anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryogenic vials

Calibrated micropipettes and sterile tips
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Vortex mixer

Sonicator (optional, for compounds that are difficult to dissolve)[7][8]

2. Safety Precautions

Always work in a well-ventilated area or a chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat,

and chemical-resistant gloves.

Consult the Safety Data Sheet (SDS) for the specific compound before handling.

3. Stock Solution Preparation Protocol (Example: 10 mM Stock in DMSO)

This protocol details the steps to prepare a 10 mM stock solution of NS1619.

Step 1: Calculate the Required Mass Use the following formula to determine the mass of the

compound needed to prepare the desired volume of stock solution.

Mass (mg) = Desired Concentration (mM) × Molecular Weight ( g/mol ) × Volume (L)

Example Calculation for 1 mL of 10 mM NS1619 stock:

Mass (mg) = 10 mM × 362.23 g/mol × 0.001 L

Mass (mg) = 3.62 mg

Step 2: Weighing the Compound

Place a sterile microcentrifuge tube on the analytical balance and tare it.

Carefully weigh out the calculated mass (e.g., 3.62 mg) of the KCa1.1 activator powder

directly into the tube.

Step 3: Dissolution

Using a calibrated micropipette, add the calculated volume of DMSO (e.g., 1 mL) to the tube

containing the powder.
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Cap the tube securely and vortex thoroughly for 1-2 minutes until the compound is

completely dissolved.

Visually inspect the solution against a light source to ensure there are no visible particles. If

dissolution is difficult, gentle heating or brief sonication may be applied.[7]

Step 4: Aliquoting and Storage

To avoid degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-20 µL) in sterile cryogenic vials or microcentrifuge

tubes.[9]

Clearly label each aliquot with the compound name, concentration, solvent, and preparation

date.

Store the aliquots at -20°C for up to one year or at -80°C for up to two years for maximum

stability.[7]

Diagrams and Workflows
The following diagrams illustrate the experimental workflow for preparing the stock solution and

the signaling pathway activated by KCa1.1 agonists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://en.wikipedia.org/wiki/Calcium-activated_potassium_channel_subunit_alpha-1
https://rupress.org/jgp/article/151/10/1173/120407/KCNMA1-linked-channelopathyKCNMA1-linked
https://pmc.ncbi.nlm.nih.gov/articles/PMC3281680/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3281680/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5676537/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5676537/
https://www.caymanchem.com/product/18876/ns-1619
https://www.rndsystems.com/target/ca2-activated-potassium-channel-activators
https://www.medchemexpress.com/NS-1619.html
https://www.targetmol.com/compound/NS-1619
https://www.medchemexpress.com/Carbamic_acid,_N-[2,4-dimethyl-6-_4-morpholinyl_-3-pyridinyl]-,_phenylmethyl_ester.html
https://www.benchchem.com/product/b12408425#preparing-stock-solutions-of-kca1-1-channel-activator-2
https://www.benchchem.com/product/b12408425#preparing-stock-solutions-of-kca1-1-channel-activator-2
https://www.benchchem.com/product/b12408425#preparing-stock-solutions-of-kca1-1-channel-activator-2
https://www.benchchem.com/product/b12408425#preparing-stock-solutions-of-kca1-1-channel-activator-2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12408425?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

